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For Researchers, Scientists, and Drug Development Professionals

Introduction
Trehalulose is a naturally occurring disaccharide and a structural isomer of sucrose.[1][2]

Composed of a glucose and a fructose unit, it is found in small quantities in honey and is

notably present as the primary sugar in the honeydew of the silverleaf whitefly.[1][2] Unlike

sucrose, which features an α-1,2 glycosidic bond, trehalulose is characterized by a more

stable α-1,1 linkage between the glucose and fructose moieties.[3] This structural distinction

imparts unique physicochemical and physiological properties, including a lower glycemic index,

non-cariogenicity, and high resistance to crystallization.[1] These attributes position

trehalulose as a functional sweetener and a molecule of interest for applications in the food,

beverage, and pharmaceutical industries. This guide provides a comprehensive technical

overview of its chemistry, synthesis, metabolism, and functional applications.

Chemical Structure: Sucrose vs. Trehalulose
Sucrose and trehalulose share the same chemical formula (C₁₂H₂₂O₁₁), yet their structural

arrangement is fundamentally different, leading to distinct chemical behaviors.[4]

Sucrose: The structure is α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside. The glycosidic

bond links the anomeric carbon of glucose (C1) to the anomeric carbon of fructose (C2). This

linkage involves the reducing ends of both monosaccharides, making sucrose a non-

reducing sugar.
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Trehalulose: The systematic name is 1-O-α-D-glucopyranosyl-D-fructose.[1] The glycosidic

bond is an α-1,1 linkage, connecting the anomeric carbon of glucose (C1) to the C1 carbon

of fructose.[3] Because the anomeric carbon of the fructose unit is not involved in this bond,

trehalulose is a reducing sugar.[1][2] In solution, the fructose component of trehalulose
exists predominantly in the pyranose form.[3]
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Sucrose Metabolism Trehalulose Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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